Cas no 103694-68-4 (2,2-dimethyl-3-(3-methylphenyl)propan-1-ol)

2,2-dimethyl-3-(3-methylphenyl)propan-1-ol Properties

Names and Identifiers

• 3-(2,2-dimethyl-3-hydroxypropyl)toluene
• Majantol
• 2,2-dimethyl-3-(3-methylphenyl)propan-1-ol
• 2,2-Dimethyl-3-(m-tolyl)propan-1-ol
• β,β,3-Trimethylbenzenepropanol
• 7S411YY2VY
• UNII-7S411YY2VY
• 2,2-Dimethyl-3-(3-methylphenyl)propanol
• 2,2-Dimethyl-3-(3-tolyl)propan-1-ol
• benzenepropanol,
• beta,beta,3-trimethyl-benzenepropano
• Benzenepropanol, .beta.,.beta.,3-trimethyl-
• 3-(2,2-dimethyl-3-hydroxypropyl)toluene(alt.): 2,2-dimethyl-3-(3-methylphenyl)propanol
• Benzenepropanol, beta,beta,3-trimethyl-
• 2,2-dimethyl-3-(3-methylphenyl)-propanol
• 2,2-dimethyl-3-(3-methylphenyl)-propan-1-ol
• 2,2-DIMETHYL-3-(3-METHYLPHENYL) PROPANOL
• FYMOBFDUZID
• +Expand

• MDL： MFCD03701092
• InChIKey： FYMOBFDUZIDKMI-UHFFFAOYSA-N
• Inchi： 1S/C12H18O/c1-10-5-4-6-11(7-10)8-12(2,3)9-13/h4-7,13H,8-9H2,1-3H3
• SMILES： O([H])C([H])([H])C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])C1=C([H])C([H])=C([H])C(C([H])([H])[H])=C1[H]

Computed Properties

• Exact Mass: 178.135765g/mol
• Surface Charge: 0
• XLogP3: 3.1
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 3
• Monoisotopic Mass: 178.135765g/mol
• Monoisotopic Mass: 178.135765g/mol
• Topological Polar Surface Area: 20.2Ų
• Heavy Atom Count: 13
• Complexity: 151
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1

Experimental Properties

• LogP: 2.55600
• PSA: 20.23000
• Refractive Index: n20/D 1.516-1.520
• Boiling Point: 277 ºC
• Flash Point: Fahrenheit: 269.6 ° f < br / > Celsius: 132 ° C < br / >
• Density: 0.96

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons